1-((1R,5S)-3-(pyridin-4-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)pentan-1-one

• IUPAC Name: 1-(3-pyridin-4-yloxy-8-azabicyclo[3.2.1]octan-8-yl)pentan-1-one
• InChI: InChI=1S/C17H24N2O2/c1-2-3-4-17(20)19-13-5-6-14(19)12-16(11-13)21-15-7-9-18-10-8-15/h7-10,13-14,16H,2-6,11-12H2,1H3
• InChI Key: IKRPDUSHGRDVAW-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)N1C2CCC1CC(C2)OC3=CC=NC=C3
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

1-((1R,5S)-3-(pyridin-4-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)pentan-1-one is a chemical compound with potential therapeutic applications. It belongs to the class of compounds known as bicyclic azabicyclooctanes, which have shown promising results in the treatment of various diseases. 2.1]octan-8-yl)pentan-1-one.

Scientific Research Applications

Chemical Structure and Properties

• NMR Study of Hetero-Association

  A study by Lomas (2011) explored the interaction of pyridine with alkan-1,n-diols in benzene, providing insights into through-space and through-bond effects relevant to compounds like 1-((1R,5S)-3-(pyridin-4-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)pentan-1-one (Lomas, 2011).

• Crystal Structure Analysis

  Yang et al. (2008) conducted a crystal structure analysis of a related compound, providing valuable information on the molecular conformation and bonding characteristics, which are crucial for understanding the behavior of such compounds (Yang et al., 2008).

Synthesis and Applications

• Stereochemical Synthesis

  Chen et al. (2010) described the synthesis and stereochemical determination of a metabolite related to the compound , highlighting the importance of stereochemistry in the synthesis of complex organic molecules (Chen et al., 2010).

• Chiral Pyrrolidine Derivatives

  The synthesis of enantiomerically pure bicyclic pyrrolidine derivatives, as researched by Martens and Lübben (1991), is relevant to the structural and synthetic aspects of compounds like 1-((1R,5S)-3-(pyridin-4-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)pentan-1-one, demonstrating the utility in asymmetric syntheses (Martens & Lübben, 1991).

• Lewis Acid Catalysis

  Verma and Banerjee (2017) explored the Lewis acid-catalyzed cycloadditions involving azabicyclo[3.2.1]octane, which is directly relevant to the synthesis and functionalization of the compound (Verma & Banerjee, 2017).

• Medicinal Chemistry Applications

  A study by Wishka et al. (2006) on a similar azabicyclo compound as an agonist of the alpha7 nicotinic acetylcholine receptor for treating cognitive deficits in schizophrenia suggests potential medicinal applications of compounds like 1-((1R,5S)-3-(pyridin-4-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)pentan-1-one (Wishka et al., 2006).